Cas no 1782530-55-5 (methyl 5,5-dimethylpiperidine-3-carboxylate)

• Product Name: methyl 5,5-dimethylpiperidine-3-carboxylate
• CAS No: 1782530-55-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5304233
• Update Time: 2026-03-10

methyl 5,5-dimethylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 5,5-dimethyl-, methyl ester
• 5,5-Dimethyl-piperidine-3-carboxylic acid methyl ester
• methyl 5,5-dimethylpiperidine-3-carboxylate

• Inchi： 1S/C9H17NO2/c1-9(2)4-7(5-10-6-9)8(11)12-3/h7,10H,4-6H2,1-3H3
• InChI Key： WEINCQKTCZRBAR-UHFFFAOYSA-N
• SMILES： N1CC(C)(C)CC(C(OC)=O)C1

Additional information on methyl 5,5-dimethylpiperidine-3-carboxylate

Methyl 5,5-Dimethylpiperidine-3-Carboxylate (CAS No. 1782530-55-5): An Overview of Its Structure, Synthesis, and Applications

Methyl 5,5-dimethylpiperidine-3-carboxylate (CAS No. 1782530-55-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its piperidine ring with two methyl groups at the 5-position and a carboxylate ester group at the 3-position. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The structure of methyl 5,5-dimethylpiperidine-3-carboxylate is well-defined and has been extensively studied using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and X-ray crystallography. The piperidine ring provides a rigid scaffold, while the two methyl groups at the 5-position enhance the steric hindrance and stability of the molecule. The carboxylate ester group at the 3-position can undergo a variety of chemical transformations, making this compound a useful building block in organic synthesis.

In terms of synthesis, methyl 5,5-dimethylpiperidine-3-carboxylate can be prepared through several routes. One common method involves the reaction of 5,5-dimethylpiperidin-3-one with methanol in the presence of an acid catalyst. This reaction proceeds via a nucleophilic addition followed by an elimination step to form the desired ester. Another approach involves the condensation of 3-amino-2,2-dimethylpropanoic acid with methanol under appropriate conditions. These synthetic methods have been optimized to achieve high yields and purity, making methyl 5,5-dimethylpiperidine-3-carboxylate readily available for further applications.

The applications of methyl 5,5-dimethylpiperidine-3-carboxylate are diverse and span multiple disciplines. In pharmaceutical research, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. For instance, it has been used to synthesize compounds with potential therapeutic effects on neurological disorders and cancer. The piperidine ring is known to be a key structural motif in many pharmacologically active compounds, and the presence of the two methyl groups at the 5-position can enhance the lipophilicity and bioavailability of these molecules.

In materials science, methyl 5,5-dimethylpiperidine-3-carboxylate has been explored as a precursor for polymer synthesis. The carboxylate ester group can be functionalized to introduce various reactive functionalities, enabling the formation of polymers with tailored properties. These polymers have potential applications in areas such as drug delivery systems, coatings, and adhesives.

Recent research has also highlighted the role of methyl 5,5-dimethylpiperidine-3-carboxylate in catalysis. The piperidine ring can serve as a ligand for transition metal catalysts, enhancing their activity and selectivity in various catalytic reactions. For example, it has been used as a ligand in palladium-catalyzed cross-coupling reactions to improve yields and reduce side products. This makes methyl 5,5-dimethylpiperidine-3-carboxylate a valuable tool in developing more efficient and sustainable catalytic processes.

Furthermore, methyl 5,5-dimethylpiperidine-3-carboxylate has been investigated for its potential use in green chemistry applications. The compound's ability to undergo selective transformations under mild conditions makes it an attractive candidate for developing environmentally friendly synthetic routes. Research in this area is ongoing and holds promise for reducing the environmental impact of chemical processes.

In conclusion, methyl 5,5-dimethylpiperidine-3-carboxylate (CAS No. 1782530-55-5) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and catalysis. Its unique chemical structure provides a solid foundation for further research and development. As new synthetic methods and applications continue to emerge, methyl 5,5-dimethylpiperidine-3-carboxylate is poised to play an increasingly important role in advancing various scientific fields.